Cas no 14210-45-8 (5H-Tetrazole-5-thione,1,2-dihydro-1-(4-nitrophenyl)-)

• Product Name: 5H-Tetrazole-5-thione,1,2-dihydro-1-(4-nitrophenyl)-
• CAS No: 14210-45-8
• MF: C₇H₅N₅O₂S
• MW: 223.211898565292
• CID: 199944
• PubChem ID: 4017830
• Update Time: 2025-04-19

5H-Tetrazole-5-thione,1,2-dihydro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1,2-dihydro-1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)-2H-tetrazole-5-thione
• 1-(4-nitrophenyl)-1,2-dihydro-5H-tetrazole-5-thione
• 1-(4-nitro-phenyl)-1,4-dihydro-tetrazole-5-thione
• 1-(4-Nitro-phenyl)-1,4-dihydro-tetrazolthion
• 1-(p-Nitro-phenyl)-tetrazol-5-thion
• 2-Tetrazoline-5-thione, 1-(p-nitrophenyl)-
• AC1N28LS
• NSC149407
• SureCN5155394
• 1-(4-Nitrophenyl)-1H-tetrazole-5-thiol
• NSC-149407
• 14210-45-8
• SY352353
• SCHEMBL5155394
• NSC 149407
• DTXSID30398568

• Inchi： 1S/C7H5N5O2S/c13-12(14)6-3-1-5(2-4-6)11-7(15)8-9-10-11/h1-4H,(H,8,10,15)
• InChI Key： HULJXMCAQUUEKF-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.01655
• Monoisotopic Mass: 223.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 357.4°Cat760mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.828
• PSA: 83.13
• LogP: 1.75630